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Compound of Interest

Compound Name: Butenol

Cat. No.: B1619263

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of chemical waste is a critical aspect of laboratory operations. This guide
provides essential safety and logistical information for the proper disposal of butanol, a
common laboratory solvent. Adherence to these procedures is vital to protect personnel,
prevent environmental contamination, and maintain regulatory compliance.

Immediate Safety and Handling Protocols

Butanol is a flammable liquid that can cause serious eye irritation and may lead to drowsiness
or dizziness.[1] Therefore, it must be handled with appropriate precautions in a well-ventilated
area, preferably within a chemical fume hood.[2][3] Before initiating any disposal procedures, it
is mandatory for all personnel to be equipped with the appropriate Personal Protective
Equipment (PPE), including:

o Safety goggles or a face shield[1]
o Chemical-resistant gloves (Nitrile rubber is often recommended)[4]
o A flame-retardant lab coat[1]

An eyewash station and a safety shower must be readily accessible in the event of an
emergency.[2]

Spill Response
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In the case of a butanol spill, the area should be evacuated, and all sources of ignition must be
removed.[2][4] The spill should be contained using an inert absorbent material, such as sand,
vermiculite, or earth.[1][2] Non-sparking tools must be used to collect the absorbed material,
which should then be placed in a properly labeled, sealed container for hazardous waste
disposal.[1][2]

Step-by-Step Butanol Disposal Procedure

The disposal of butanol must be managed as hazardous waste. Never pour butanol down the
drain, as this can lead to environmental contamination and create a fire or explosion hazard in
the plumbing system.[1]

o Waste Collection: Collect all butanol waste in a designated, leak-proof, and chemically
compatible container.[2] Do not mix butanol with other waste streams unless explicitly
permitted by your institution's hazardous waste management guidelines.

o Container Labeling: The waste container must be clearly labeled with "Hazardous Waste"
and the full chemical name, "Butanol".[2] All components of a waste mixture should be listed.

e Secure Storage: Keep the waste container tightly sealed to prevent the release of flammable
vapors.[2][4] Store the container in a cool, dry, and well-ventilated area designated for
hazardous waste.[1][5] This storage area must be away from sources of ignition and
incompatible materials.[1][5]

o Arrange for Disposal: Contact your institution's Environmental Health and Safety (EHS) office
or a licensed hazardous waste disposal contractor to arrange for the collection and disposal
of the waste.[1][4] Provide them with the Safety Data Sheet (SDS) for butanol.[2]

o Documentation: Maintain a detailed record of the waste generated, including the chemical
name, quantity, and the date of disposal, in accordance with institutional policies and local
regulations.[2]

The preferred method for the disposal of butanol is incineration in a permitted hazardous waste
incinerator to ensure its complete destruction.[1][4][6]

Quantitative Data for n-Butanol
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The following table summarizes key quantitative data for n-butanol, which is essential for its
safe handling and disposal.

Property Value

Molecular Formula C4H100

UN Number 1120

Flash Point 91 °C (195.8 °F) - closed cup[2]
Boiling Point 55 °C at 0.50 mm Hg[2]
Reportable Quantity (RQ) 5000 Ibs[4]

Storage Class 3 - Flammable liquids

Butanol Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of butanol in a
laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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